2-[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]acetohydrazide

• Molecular Formula: C9H10N6OS
• Molecular Weight: 250.28 g/mol
• IUPAC Name: 2-(1-phenyltetrazol-5-yl)sulfanylacetohydrazide
• InChI: InChI=1S/C9H10N6OS/c10-11-8(16)6-17-9-12-13-14-15(9)7-4-2-1-3-5-7/h1-5H,6,10H2,(H,11,16)
• InChI Key: VICAGCCAGCMBGC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=N2)SCC(=O)NN
• solubility: 11.8 [ug/mL] (The mean of the results at pH 7.4)

Description

2-[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]acetohydrazide is an organic compound that features a tetrazole ring, a phenyl group, and an acetohydrazide moiety. The tetrazole ring is known for its stability and diverse biological activities, making this compound of interest in various fields such as medicinal chemistry and material science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]acetohydrazide typically involves the following steps:

Formation of the Tetrazole Ring: The tetrazole ring can be synthesized via a [3+2] cycloaddition reaction between a nitrile and sodium azide under acidic conditions.

Attachment of the Phenyl Group: The phenyl group is introduced through a nucleophilic substitution reaction, where a phenyl halide reacts with the tetrazole ring.

Formation of the Acetohydrazide Moiety: The acetohydrazide moiety is formed by reacting the tetrazole derivative with hydrazine hydrate under reflux conditions.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors to ensure consistent reaction conditions and high yields .

Chemical Reactions Analysis

Types of Reactions

2-[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]acetohydrazide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride, resulting in the formation of corresponding hydrazine derivatives.

Substitution: Nucleophilic substitution reactions can occur at the phenyl ring or the tetrazole ring, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride under mild conditions.

Substitution: Phenyl halides, alkyl halides, and other nucleophiles under reflux conditions.

Major Products

Oxidation: Sulfoxides, sulfones.

Reduction: Hydrazine derivatives.

Substitution: Substituted tetrazole derivatives.

Scientific Research Applications

2-[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]acetohydrazide has several applications in scientific research:

Medicinal Chemistry: It is used as a precursor for the synthesis of various pharmacologically active compounds, including antibacterial and antifungal agents.

Material Science: The compound is used in the development of new materials with unique electronic and optical properties.

Biological Research: It serves as a tool for studying enzyme inhibition and receptor-ligand interactions.

Industrial Applications: The compound is used in the synthesis of specialty chemicals and intermediates for various industrial processes.

Mechanism of Action

The mechanism of action of 2-[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]acetohydrazide involves its interaction with specific molecular targets:

Enzyme Inhibition: The compound can inhibit enzymes by binding to their active sites, thereby blocking substrate access.

Receptor-Ligand Interactions: It can act as a ligand for certain receptors, modulating their activity and triggering specific cellular responses.

Pathways Involved: The compound may influence various biochemical pathways, including those involved in cell signaling and metabolism.

Comparison with Similar Compounds

Similar Compounds

1-Phenyl-1H-tetrazole-5-thiol: Similar structure but lacks the acetohydrazide moiety.

5-Phenyl-1H-tetrazole: Similar tetrazole ring but different substituents.

2-(1-Phenyl-1H-tetrazol-5-yl)acetohydrazide: Similar structure but different functional groups.

Uniqueness

2-[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]acetohydrazide is unique due to the presence of both the tetrazole ring and the acetohydrazide moiety, which confer distinct chemical and biological properties.